Cas no 303734-52-3 (2-Bromo-3-(2-ethylhexyl)thiophene)

• Product Name: 2-Bromo-3-(2-ethylhexyl)thiophene
• CAS No: 303734-52-3
• MF: C₁₂H₁₉BrS
• MW: 275.24826169014
• MDL: MFCD26743667
• CID: 834955
• PubChem ID: 253660585
• Update Time: 2025-10-30

2-Bromo-3-(2-ethylhexyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(2-ethylhexyl)thiophene
• VWIAAXXJIUXUEC-UHFFFAOYSA-N
• 2-Bromo-3-(2-Ethyl-hexyl)-thiophene
• AK136227
• AX8257795
• B4783

• MDL： MFCD26743667
• Inchi： 1S/C12H19BrS/c1-3-5-6-10(4-2)9-11-7-8-14-12(11)13/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： VWIAAXXJIUXUEC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC(CC)CCCC

Computed Properties

• Exact Mass: 274.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 149
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.201 g/L at 25 °C
• Flash Point: >230℃
• Refractive Index: n/D 1.523
• Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
• PSA: 28.24000
• LogP: 5.26950

2-Bromo-3-(2-ethylhexyl)thiophene Security Information

• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-3-(2-ethylhexyl)thiophene

Introduction to 2-Bromo-3-(2-ethylhexyl)thiophene (CAS No. 303734-52-3)

2-Bromo-3-(2-ethylhexyl)thiophene, identified by its Chemical Abstracts Service (CAS) number 303734-52-3, is a significant compound in the realm of organic synthesis and material science. This heterocyclic aromatic compound features a thiophene core substituted with a bromine atom at the 2-position and an ethylhexyl group at the 3-position. The unique structural attributes of this molecule make it a valuable intermediate in pharmaceutical synthesis, polymer chemistry, and optoelectronic applications.

The thiophene ring, a five-membered aromatic structure containing sulfur, is renowned for its stability and reactivity, which makes it a cornerstone in the development of various functional materials. The introduction of a bromine atom at the 2-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in drug discovery and polymer synthesis.

The ethylhexyl side chain at the 3-position imparts hydrophobicity and influences the solubility profile of the compound. This modification is particularly useful in applications where compatibility with organic solvents and biological systems is required. For instance, in pharmaceutical formulations, such modifications can improve bioavailability and cell membrane permeability, which are critical factors in drug design.

Recent advancements in the field of materials science have highlighted the potential of 2-Bromo-3-(2-ethylhexyl)thiophene in the development of organic semiconductors and conductive polymers. The thiophene derivatives exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The bromine substituent further enhances these properties by allowing for precise tuning of electronic characteristics through subsequent chemical modifications.

In pharmaceutical research, 2-Bromo-3-(2-ethylhexyl)thiophene has been utilized as a key building block in the synthesis of novel therapeutic agents. Thiophene-based molecules are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural versatility of this compound allows chemists to explore diverse pharmacophores, leading to the discovery of potential drug candidates with improved efficacy and reduced side effects.

The compound's reactivity also makes it an attractive candidate for industrial applications. For example, in polymer chemistry, 2-Bromo-3-(2-ethylhexyl)thiophene can be incorporated into conjugated polymers to enhance their thermal stability and mechanical strength. These polymers find applications in flexible electronics, coatings, and high-performance plastics.

Moreover, the synthesis of 2-Bromo-3-(2-ethylhexyl)thiophene exemplifies modern synthetic methodologies that emphasize efficiency and sustainability. Catalytic processes have been developed to achieve high yields with minimal waste, aligning with green chemistry principles. Such advancements not only improve the cost-effectiveness of producing this compound but also contribute to reducing the environmental impact of chemical manufacturing.

Future research directions may explore the role of 2-Bromo-3-(2-ethylhexyl)thiophene in bioimaging and diagnostic applications. The ability to functionalize thiophene rings with various groups opens up possibilities for developing probes that can interact with biological targets selectively. This could lead to innovative diagnostic tools that offer higher sensitivity and specificity compared to current methods.

In summary,2-Bromo-3-(2-ethylhexyl)thiophene (CAS No. 303734-52-3) is a multifaceted compound with applications spanning multiple industries. Its unique structural features make it indispensable in pharmaceuticals, materials science, and polymer chemistry. As research continues to uncover new methodologies and applications,2-Bromo-3-(2-ethylhexyl)thiophene is poised to remain at the forefront of scientific innovation.